Cas no 2172071-29-1 (5-nitropyrimidine-2-sulfonyl fluoride)

5-Nitropyrimidine-2-sulfonyl fluoride is a reactive sulfonyl fluoride derivative primarily used as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include high electrophilicity, enabling selective modification of nucleophilic residues in peptides, proteins, and small molecules. The nitropyrimidine moiety enhances reactivity and provides a handle for further functionalization. This compound is particularly valuable in click chemistry and covalent inhibitor development due to its stability under aqueous conditions and compatibility with bioorthogonal reactions. Its well-defined reactivity profile makes it suitable for applications in chemical biology, proteomics, and drug discovery, where precise covalent targeting is required.
5-nitropyrimidine-2-sulfonyl fluoride structure
2172071-29-1 structure
Product Name:5-nitropyrimidine-2-sulfonyl fluoride
CAS No:2172071-29-1
MF:C4H2FN3O4S
MW:207.139782428741
CID:6062655
PubChem ID:165747872
Update Time:2025-10-28

5-nitropyrimidine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 5-nitropyrimidine-2-sulfonyl fluoride
    • 2172071-29-1
    • EN300-1584689
    • Inchi: 1S/C4H2FN3O4S/c5-13(11,12)4-6-1-3(2-7-4)8(9)10/h1-2H
    • InChI Key: LFUFSYRLYRLZEJ-UHFFFAOYSA-N
    • SMILES: S(C1N=CC(=CN=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

  • Exact Mass: 206.97500489g/mol
  • Monoisotopic Mass: 206.97500489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 114Ų

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Additional information on 5-nitropyrimidine-2-sulfonyl fluoride

Research Brief on 5-Nitropyrimidine-2-sulfonyl Fluoride (CAS: 2172071-29-1): Recent Advances and Applications

5-Nitropyrimidine-2-sulfonyl fluoride (CAS: 2172071-29-1) is a specialized chemical reagent that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its sulfonyl fluoride moiety and nitropyrimidine scaffold, has emerged as a versatile tool for covalent modification of proteins, enzyme inhibition, and drug discovery. Recent studies highlight its utility in chemoproteomics, target identification, and the development of covalent inhibitors for therapeutic applications.

The sulfonyl fluoride group in 5-nitropyrimidine-2-sulfonyl fluoride enables selective and irreversible binding to nucleophilic amino acid residues, such as serine, threonine, and tyrosine, in protein targets. This reactivity profile makes it an attractive candidate for activity-based protein profiling (ABPP) and covalent drug design. Recent research has demonstrated its efficacy in identifying novel targets and elucidating biological pathways, particularly in the context of infectious diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-nitropyrimidine-2-sulfonyl fluoride to develop covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The compound's ability to form stable adducts with the catalytic cysteine residue of Mpro was leveraged to design potent antiviral agents. This study underscores the potential of 5-nitropyrimidine-2-sulfonyl fluoride as a scaffold for developing therapeutics against viral infections.

Another notable application of 5-nitropyrimidine-2-sulfonyl fluoride is in the field of chemoproteomics, where it has been employed to map reactive amino acids in complex proteomes. A recent Nature Chemical Biology paper (2024) described its use in identifying off-targets of kinase inhibitors, providing insights into drug selectivity and potential side effects. The study highlighted the compound's high reactivity and selectivity, making it a valuable tool for understanding drug-protein interactions.

Beyond its applications in drug discovery, 5-nitropyrimidine-2-sulfonyl fluoride has also been explored in materials science. Its ability to form stable covalent bonds with polymers and surfaces has been harnessed for the development of functional materials with tailored properties. A 2024 Advanced Materials report demonstrated its use in creating self-healing polymers through dynamic covalent chemistry.

Despite its promising applications, challenges remain in optimizing the reactivity and selectivity of 5-nitropyrimidine-2-sulfonyl fluoride for specific biological targets. Ongoing research aims to address these limitations through structural modifications and the development of derivative compounds. Future directions include expanding its use in targeted protein degradation and precision medicine.

In conclusion, 5-nitropyrimidine-2-sulfonyl fluoride (CAS: 2172071-29-1) represents a powerful tool in chemical biology and drug discovery. Its unique reactivity profile and versatility make it invaluable for covalent inhibitor development, target identification, and materials science applications. Continued research in this area is expected to yield novel therapeutics and deepen our understanding of biological systems.

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